1-methyl-6-oxo-N-((4-(pyrrolidin-1-yl)pyrimidin-2-yl)methyl)-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: 1-methyl-6-oxo-N-[(4-pyrrolidin-1-ylpyrimidin-2-yl)methyl]pyridazine-3-carboxamide
• InChI: InChI=1S/C15H18N6O2/c1-20-14(22)5-4-11(19-20)15(23)17-10-12-16-7-6-13(18-12)21-8-2-3-9-21/h4-7H,2-3,8-10H2,1H3,(H,17,23)
• InChI Key: MEVGTEKMOFHCFX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)NCC2=NC=CC(=N2)N3CCCC3
• Molecular Formula: C15H18N6O2
• Molecular Weight: 314.34 g/mol
• CAS No.: 2176124-54-0

Description

1-methyl-6-oxo-N-((4-(pyrrolidin-1-yl)pyrimidin-2-yl)methyl)-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C15H18N6O2 and its molecular weight is 314.349. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Agents

Research has focused on synthesizing new derivatives that exhibit significant antimicrobial activities. For instance, a study explored the synthesis of pyridine-bridged bis-carboxamide Schiff's bases starting from pyridinedicarbonyl dichloride and L-alanine or 2-methyl-alanine methyl ester. These compounds demonstrated bactericidal and fungicidal activities, comparable to reference antibiotic drugs like streptomycin and fusidic acid, highlighting their potential as antimicrobial agents (Al-Omar & Amr, 2010).

Biological Activities

Compounds derived from this chemical structure have been synthesized to possess valuable biological activities. A study on the bromination and diazo-coupling of pyridinethiones led to the synthesis of isothiazolopyridines, pyridothiazines, and pyridothiazepines, which are compounds noted for their biological significance. This research signifies the potential of these compounds in contributing to medical and pharmaceutical sciences (Youssef, Azab, & Youssef, 2012).

Anti-inflammatory Activity

Another area of application is the synthesis of heterocyclic systems fused to a thiophene moiety with anti-inflammatory properties. Utilizing citrazinic acid as a synthon, a variety of pyridines, pyrimidinones, and oxazinones were synthesized. These compounds showed good anti-inflammatory activity in pharmacological screenings, comparable to the reference drug Prednisolone®. This research underscores the compound's derivatives as potential anti-inflammatory agents (Amr, Sabry, & Abdulla, 2007).

Antitumor Activity

The synthesis of new derivatives targeting antitumor activity has also been explored. For example, the preparation of 3,6-dimethyl-1-phenyl-1H-pyrazolo[3,4-d][1,3]oxazin-4-one and its reaction with various agents resulted in compounds that showed inhibitory activity against the MCF-7 human breast adenocarcinoma cell line. This suggests the potential of these derivatives in cancer therapy (Abdellatif et al., 2014).